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Compound of Interest

Compound Name: Ethyl 4-vinylbenzoate

CAS No.: 2715-43-7

Cat. No.: B3050579

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for Ethyl 4-vinylbenzoate
(C₁₁H₁₂O₂), a key monomer in the synthesis of specialized polymers and a valuable

intermediate in organic synthesis.[1] Understanding its structural features through nuclear

magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) is critical

for researchers, scientists, and professionals in drug development and materials science. This

document offers a detailed interpretation of the spectral data, supported by established

principles and comparative data from analogous compounds, to ensure a thorough and

practical understanding.

Molecular Structure and Spectroscopic Overview
Ethyl 4-vinylbenzoate is an aromatic ester characterized by a vinyl group at the para position

of the benzene ring. This unique combination of functional groups—an ethyl ester, a vinyl

group, and a disubstituted aromatic ring—gives rise to a distinct spectroscopic fingerprint. The

molecular weight of Ethyl 4-vinylbenzoate is 176.21 g/mol , and its CAS number is 2715-43-7.

[2][3]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules. Here, we will delve into the proton (¹H) and carbon-13 (¹³C) NMR spectra of Ethyl
4-vinylbenzoate.

¹H NMR Spectroscopy: A Detailed Analysis
The ¹H NMR spectrum of Ethyl 4-vinylbenzoate is predicted to exhibit distinct signals

corresponding to the ethyl, aromatic, and vinyl protons. The analysis presented here is based

on established chemical shift principles and comparative data from the closely related methyl
4-vinylbenzoate.[4]

Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Assignment

~1.40 Triplet ~7.1 3H -O-CH₂-CH₃

~4.38 Quartet ~7.1 2H -O-CH₂-CH₃

~5.40 Doublet ~10.9 1H Vinyl H (cis)

~5.88 Doublet ~17.6 1H Vinyl H (trans)

~6.75
Doublet of

Doublets
~17.6, ~10.9 1H Vinyl H (geminal)

~7.45 Doublet ~8.4 2H
Aromatic H

(ortho to vinyl)

~7.98 Doublet ~8.4 2H
Aromatic H

(ortho to ester)

Interpretation and Rationale:

Ethyl Group: The ethyl group protons give rise to a characteristic triplet at approximately 1.40

ppm (for the -CH₃) and a quartet at around 4.38 ppm (for the -O-CH₂-). The quartet is shifted
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downfield due to the deshielding effect of the adjacent oxygen atom.

Vinyl Group: The three vinyl protons are magnetically non-equivalent and exhibit a complex

splitting pattern. The geminal proton (attached to the same carbon as the aromatic ring)

appears as a doublet of doublets, coupling to both the cis and trans protons. The cis and

trans protons each appear as doublets.

Aromatic Protons: The para-substituted benzene ring results in two sets of chemically

equivalent protons. The protons ortho to the electron-donating vinyl group are expected to be

more shielded (upfield) than the protons ortho to the electron-withdrawing ester group.

Experimental Protocol for ¹H NMR Spectroscopy:

Sample Preparation: Accurately weigh approximately 5-25 mg of Ethyl 4-vinylbenzoate and

dissolve it in about 0.6 mL of deuterated chloroform (CDCl₃).[5] Ensure the sample is fully

dissolved.

Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly

into a clean, dry 5 mm NMR tube to remove any particulate matter.[6]

Data Acquisition:

Insert the sample into the NMR spectrometer.

Lock the spectrometer on the deuterium signal of the CDCl₃.

Shim the magnetic field to achieve optimal homogeneity.

Acquire the ¹H NMR spectrum using appropriate parameters (e.g., 400 MHz, sufficient

number of scans to obtain a good signal-to-noise ratio).

Process the data by applying Fourier transformation, phase correction, and baseline

correction.

Molecular Structure with Proton Assignments:

Caption: Molecular structure of Ethyl 4-vinylbenzoate with proton labeling.
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¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton
The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Based on data from ethyl benzoate and other substituted benzene derivatives, the following

chemical shifts are predicted.[7]

Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment

~14.3 -O-CH₂-CH₃

~60.9 -O-CH₂-CH₃

~116.0 =CH₂ (vinyl)

~126.0 CH (aromatic, ortho to vinyl)

~129.5 C (aromatic, ipso to ester)

~130.0 CH (aromatic, ortho to ester)

~136.0 =CH- (vinyl)

~141.0 C (aromatic, ipso to vinyl)

~166.5 C=O (ester)

Interpretation and Rationale:

Aliphatic Carbons: The methyl and methylene carbons of the ethyl group are the most

shielded (upfield) carbons.

Vinyl Carbons: The terminal vinyl carbon (=CH₂) is more shielded than the substituted vinyl

carbon.

Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the

electron-donating vinyl group and the electron-withdrawing ester group. The carbon bearing

the ester group (ipso-carbon) is significantly deshielded.
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Carbonyl Carbon: The ester carbonyl carbon is the most deshielded carbon in the molecule,

appearing at the downfield end of the spectrum.

Experimental Protocol for ¹³C NMR Spectroscopy:

The sample preparation is the same as for ¹H NMR, although a higher concentration (20-50

mg) may be beneficial.[5] The data acquisition will involve a ¹³C-specific probe and pulse

sequence, typically with proton decoupling to simplify the spectrum to single lines for each

carbon.

Molecular Structure with Carbon Assignments:

Caption: Molecular structure of Ethyl 4-vinylbenzoate with carbon labeling.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule. The IR spectrum of Ethyl 4-vinylbenzoate will be dominated by absorptions from

the ester, vinyl, and aromatic moieties.

Predicted IR Absorption Bands
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Frequency (cm⁻¹) Intensity Vibrational Mode

~3080-3010 Medium
C-H stretch (aromatic and

vinyl)

~2980-2850 Medium C-H stretch (aliphatic)

~1720 Strong
C=O stretch (ester,

conjugated)

~1630 Medium C=C stretch (vinyl)

~1605, ~1580 Medium C=C stretch (aromatic)

~1275 Strong C-O stretch (ester, aryl-C=O)

~1100 Strong C-O stretch (ester, O-alkyl)

~990, ~910 Strong =C-H bend (vinyl out-of-plane)

~840 Strong
C-H bend (para-disubstituted

aromatic)

Interpretation and Rationale:

C=O Stretch: The most prominent peak in the spectrum will be the strong absorption around

1720 cm⁻¹ due to the carbonyl stretch of the ester. Its position is slightly lower than a typical

saturated ester due to conjugation with the aromatic ring.[8]

C-O Stretches: Aromatic esters show two strong C-O stretching bands, which are clearly

visible in the fingerprint region.

Vinyl and Aromatic Bands: The C-H stretches of the vinyl and aromatic protons appear

above 3000 cm⁻¹, while the aliphatic C-H stretches are found just below 3000 cm⁻¹. The out-

of-plane bending vibrations for the vinyl and para-substituted aromatic protons are also

characteristic.

Experimental Protocol for IR Spectroscopy:

For a liquid sample like Ethyl 4-vinylbenzoate, the simplest method is to place a drop of the

neat liquid between two salt plates (e.g., NaCl or KBr) and acquire the spectrum using a
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Fourier Transform Infrared (FTIR) spectrometer.

Key Functional Groups for IR Analysis:

Caption: Key functional groups of Ethyl 4-vinylbenzoate for IR analysis.

Mass Spectrometry (MS): Fragmentation and
Molecular Weight Determination
Mass spectrometry provides information about the molecular weight and the fragmentation

pattern of a molecule upon ionization, which aids in its structural confirmation.

Predicted Mass Spectrum Data (Electron Ionization)

m/z Proposed Fragment

176 [M]⁺ (Molecular Ion)

147 [M - C₂H₅]⁺

131 [M - OC₂H₅]⁺

103 [M - COOC₂H₅]⁺

77 [C₆H₅]⁺

Interpretation and Rationale:

Molecular Ion: The molecular ion peak is expected at m/z = 176, corresponding to the

molecular weight of Ethyl 4-vinylbenzoate.

Major Fragmentation: The primary fragmentation pathway for ethyl benzoate is the loss of

the ethoxy radical (•OC₂H₅) to form a stable acylium ion at m/z = 131. This is expected to be

the base peak. Subsequent loss of carbon monoxide (CO) from this fragment would yield a

phenyl cation with a vinyl group at m/z = 103. The loss of an ethyl radical (•C₂H₅) would

result in a fragment at m/z = 147.

Experimental Protocol for Mass Spectrometry:
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A dilute solution of Ethyl 4-vinylbenzoate in a volatile organic solvent (e.g., methanol or

acetonitrile) is introduced into the mass spectrometer, typically via direct infusion or coupled

with a gas or liquid chromatograph. Electron ionization (EI) is a common method for causing

fragmentation.

Primary Fragmentation Pathway:

[M]⁺
m/z = 176

[M - •OC₂H₅]⁺
m/z = 131

(Base Peak)

- •OC₂H₅

[C₇H₅O]⁺ - CO
[C₆H₅]⁺

m/z = 103

- CO

Click to download full resolution via product page

Caption: Proposed primary fragmentation pathway for Ethyl 4-vinylbenzoate in MS.

Conclusion
The spectroscopic data for Ethyl 4-vinylbenzoate provides a clear and consistent picture of its

molecular structure. The ¹H and ¹³C NMR spectra precisely map out the proton and carbon

environments, while the IR spectrum confirms the presence of the key ester, vinyl, and

aromatic functional groups. Mass spectrometry corroborates the molecular weight and reveals

characteristic fragmentation patterns. This comprehensive spectroscopic analysis serves as a

reliable foundation for the identification and quality control of Ethyl 4-vinylbenzoate in

research and industrial applications.
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Available at: [https://www.benchchem.com/product/b3050579/docs#spectroscopic-
characterization-of-ethyl-4-vinylbenzoate-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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